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Note on "PSMA binder-1": The term "PSMA binder-1" is not a standardized nomenclature in
the reviewed literature. The following protocols and data are based on the widely studied and
clinically relevant PSMA ligand, PSMA-617, which serves as a representative example for the
radiolabeling of DOTA-conjugated PSMA inhibitors with Lutetium-177.

Introduction

Prostate-Specific Membrane Antigen (PSMA) is a well-established target for the diagnosis and
treatment of prostate cancer due to its overexpression in metastatic castration-resistant
prostate cancer (NCRPC).[1] Lutetium-177 (*’7Lu), a B~-emitting radionuclide, is utilized for
targeted radioligand therapy. When chelated to a PSMA-targeting ligand like PSMA-617, it
delivers a cytotoxic radiation dose directly to tumor cells.[2] The resulting radiopharmaceutical,
77Lu-PSMA-617 (also known as Pluvicto™ or lutetium vipivotide tetraxetan), has shown
significant efficacy in treating PSMA-positive mCRPC.[2][3]
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These application notes provide a detailed protocol for the radiolabeling of a PSMA binder with
177Lu, focusing on the synthesis, quality control, and relevant in vitro and in vivo evaluation
parameters.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies on
177 u-labeled PSMA binders.

Table 1: Radiolabeling and Quality Control Parameters

Parameter Value References
Radiochemical Yield >95% [1]
Radiochemical Purity >95%
Specific Activity > 3,000 GBg/mg
Molar Activity 50 - 100 MBg/nmol
Stability in Saline (48h) >95%
Stability in Human Serum
>96%
(48h)
Table 2: In Vitro Performance

Parameter Cell Line Value References
PSMA Binding Affinity

LNCaP Low nanomolar range
(ICs0)
PSMA Binding Affinity ) 3.8 nM (KD1), 25 nM

PC3-pip
(KD) (KD2)
Cellular Internalization 22 + 3% of added

PC-3 PIP -
(4h) activity

Table 3: In Vivo Biodistribution in LNCaP Tumor-Bearing Mice (%ID/g)
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4 h post- 8 h post- 24 h post- 72 h post-
Organ L L L. L Reference
injection injection injection injection
Tumor 21.1 33.6 18.8 14.3
Kidneys 13 £ 3 (at 3h)
2.1+£0.7 (at
Spleen
1h)
Blood <1 (at 1h)

Experimental Protocols
Protocol 1: Manual Radiolabeling of PSMA-617 with

This protocol describes a standard manual procedure for the preparation of ’’Lu-PSMA-617.
Materials:

e PSMA-617 precursor

e No-carrier-added (n.c.a.) *’’LuCls in 0.04 M HCI

e Sodium acetate buffer (0.1 M, pH 5.5) or Ascorbate buffer (pH 4.5-5.0)
e Ascorbic acid solution (e.g., 50 mg/mL)

o Sterile, pyrogen-free reaction vials

o Heating block or water bath set to 95 °C

e Lead shielding

o Calibrated radioactivity dose calibrator

o Sterile filters (0.22 pm)

Procedure:
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In a sterile, pyrogen-free reaction vial, add the required volume of sodium acetate or
ascorbate buffer.

Add the desired amount of PSMA-617 precursor (e.g., 100 ug).

Carefully transfer the required activity of 77LuCls to the reaction vial.

Gently mix the contents of the vial.

Measure the total activity in a dose calibrator.

Incubate the reaction vial in a heating block or water bath at 95 °C for 15-30 minutes.

After incubation, remove the vial and allow it to cool to room temperature behind appropriate
shielding.

Add a stabilizing solution, such as ascorbic acid, to prevent radiolysis.

Perform quality control checks as described in Protocol 2.

Protocol 2: Quality Control of *’/Lu-PSMA-617

Quality control is essential to ensure the purity and identity of the radiopharmaceutical before

administration.

2.1 Radiochemical Purity by High-Performance Liquid Chromatography (HPLC)

Materials:

HPLC system with a radiometric detector and a UV detector
C18 column (e.g., Luna C18, 5 pm, 100 A, 150 x 4.6 mm)
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water
Mobile Phase B: 0.1% TFA in acetonitrile

Sample of ”7Lu-PSMA-617 reaction mixture
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Procedure:

e Set up the HPLC system with a gradient elution method. A typical gradient might be: 0-2 min
95% A, 2-15 min linear gradient to 5% A, 15-20 min 5% A, 20-22 min linear gradient back to
95% A, 22-30 min 95% A.

e Inject a small volume of the 77Lu-PSMA-617 solution.
e Monitor the chromatogram from both the radiometric and UV detectors.

o Calculate the radiochemical purity by integrating the peak areas in the radiometric
chromatogram. The peak corresponding to ’’Lu-PSMA-617 should be the major radioactive
species.

Calculation: Radiochemical Purity (%) = (Area of 1"’Lu-PSMA-617 peak / Total area of all
radioactive peaks) x 100

2.2 Radiochemical Purity by Thin-Layer Chromatography (TLC)

Materials:

iTLC strips (e.g., silica gel)

Developing solvent (e.g., 0.2 M citric acid, pH 2.0)

TLC development chamber

TLC scanner or gamma counter

Procedure:

e Spot a small amount of the reaction mixture onto the stationary phase of the TLC strip.
e Develop the chromatogram in the chosen mobile phase.

» Allow the solvent to travel up the strip.
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e Dry the strip and measure the distribution of radioactivity using a TLC scanner or by cutting
the strip into sections and counting in a gamma counter.

* In this system, free *’Lu will remain at the origin (Rf = 0.0-0.1), while 77Lu-PSMA-617 will
move with the solvent front (Rf = 0.9-1.0).

Calculation: Radiochemical Purity (%) = (Counts in the *’’Lu-PSMA-617 spot / Total counts on
the strip) x 100

Visualizations
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Diagram 1: Radiolabeling Workflow for 7’Lu-PSMA-617
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Caption: Radiolabeling Workflow for *’’Lu-PSMA-617
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Diagram 2: Quality Control Workflow
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Caption: Quality Control Workflow for 17Lu-PSMA-617
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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